Cas no 112822-85-2 (3-Methyl-2,4,5-trifluorobenzoic acid)

• Product Name: 3-Methyl-2,4,5-trifluorobenzoic acid
• CAS No: 112822-85-2
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD04972492
• CID: 62959
• PubChem ID: 11805514
• Update Time: 2025-04-18

3-Methyl-2,4,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-3-methylbenzoic acid
• 3-METHYL-2,4,5-TRIFLUOROBENZOIC ACID
• Benzoic acid,2,4,5-trifluoro-3-methyl
• trifluoro-m-toluic acid
• 4-Methyl-2,4,5-trifluorobenzoic acid
• J-507054
• 2,4,5-Trifluoro-3-methylbenzoicacid pound>>Benzoicacid,2,4,5-trifluoro-3-methyl-
• 2,4,5-Trifluoro-3-methylbenzoicacid
• DTXSID30473086
• 112822-85-2
• AB2999
• SCHEMBL1408842
• CS-0061141
• AMY14636
• 2,4,5-Trifluoro-3-methyl benzoic acid
• BCP30720
• DS-1339
• AC-2356
• CISXRFRLKWCFJS-UHFFFAOYSA-N
• A20068
• FT-0642753
• AKOS005256771
• MFCD04972492
• SY008877
• AB21123
• 3-Methyl-2,4,5-TrifluorobenzoicAcid99%
• 3-Methyl-2,4,5-Trifluorobenzoic Acid 99%
• DB-041121
• 3-Methyl-2,4,5-trifluorobenzoic acid

• MDL： MFCD04972492
• Inchi： 1S/C8H5F3O2/c1-3-6(10)4(8(12)13)2-5(9)7(3)11/h2H,1H3,(H,12,13)
• InChI Key： CISXRFRLKWCFJS-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=C(C=1C)F)F

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.452 g/cm3
• Boiling Point: 256.8℃ at 760 mmHg
• Flash Point: 109.1 °C
• Refractive Index: 1.492
• PSA: 37.30000
• LogP: 2.11050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives